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Compound of Interest

Compound Name: D-Galacturonic Acid

Cat. No.: B7802373 Get Quote

An in-depth exploration of the physicochemical properties, biochemical pathways, and

experimental methodologies related to D-Galacturonic acid, a key monosaccharide in plant

biology and a molecule of growing interest in biotechnology and drug development.

D-Galacturonic acid is a sugar acid that is an oxidized form of D-galactose.[1] It serves as the

principal building block of pectin, a complex set of polysaccharides found in the primary cell

walls of terrestrial plants.[1][2] In its polymeric form, polygalacturonic acid, it is central to the

structural integrity and gelling properties of plant tissues.[1] This guide provides a

comprehensive overview of D-Galacturonic acid, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical Data
The identification and characterization of D-Galacturonic acid are fundamental to its

application in research and development. The compound can exist in both anhydrous and

hydrated forms, each with a distinct CAS number and molecular weight.

Property
Anhydrous D-Galacturonic
Acid

D-Galacturonic Acid
Monohydrate

CAS Number 685-73-4 91510-62-2

Molecular Formula C₆H₁₀O₇ C₆H₁₂O₈

Molecular Weight 194.14 g/mol 212.15 g/mol
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Biochemical Significance and Metabolic Pathways
D-Galacturonic acid is central to the biosynthesis of pectin in plants and is a valuable carbon

source for various microorganisms. Understanding its metabolic pathways is crucial for

applications ranging from biofuel production to the development of novel therapeutics.

Pectin Biosynthesis in Plants
Pectin is synthesized in the Golgi apparatus of plant cells.[3] The process involves a series of

enzymatic reactions where sugar precursors are activated and polymerized. D-Galacturonic
acid, derived from UDP-D-glucuronic acid, is the primary monomer incorporated into the

homogalacturonan backbone of pectin by glucuronosyltransferases.[3] The complexity of pectin

structure arises from modifications such as methyl- and acetyl-esterification, and the addition of

other sugar residues.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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